Cas no 2228927-54-4 (3,3-difluoro-2-4-(propan-2-yl)phenylpropan-1-amine)

• Product Name: 3,3-difluoro-2-4-(propan-2-yl)phenylpropan-1-amine
• CAS No: 2228927-54-4
• MF: C₁₂H₁₇F₂N
• MW: 213.266890287399
• CID: 5943519
• PubChem ID: 165852111
• Update Time: 2025-10-31

3,3-difluoro-2-4-(propan-2-yl)phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-2-4-(propan-2-yl)phenylpropan-1-amine
• 3,3-difluoro-2-[4-(propan-2-yl)phenyl]propan-1-amine
• EN300-1951027
• 2228927-54-4

• Inchi： 1S/C12H17F2N/c1-8(2)9-3-5-10(6-4-9)11(7-15)12(13)14/h3-6,8,11-12H,7,15H2,1-2H3
• InChI Key： MOXLHBJSUSHYRS-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=CC(=CC=1)C(C)C)F

Computed Properties

• Exact Mass: 213.13290587g/mol
• Monoisotopic Mass: 213.13290587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on 3,3-difluoro-2-4-(propan-2-yl)phenylpropan-1-amine

Introduction to 3,3-difluoro-2-4-(propan-2-yl)phenylpropan-1-amine (CAS No. 2228927-54-4)

3,3-difluoro-2-4-(propan-2-yl)phenylpropan-1-amine, identified by the CAS number 2228927-54-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit unique structural and chemical properties, making it a promising candidate for various applications in medicinal chemistry. The presence of both fluorine and alkyl substituents in its molecular framework contributes to its distinct reactivity and potential biological activity.

The chemical structure of 3,3-difluoro-2-4-(propan-2-yl)phenylpropan-1-amine features a phenyl ring substituted with fluorine atoms at the 3-position and a propyl group at the 4-position, linked to a propanamine backbone. This arrangement imparts specific electronic and steric properties that are critical for its interaction with biological targets. The fluorine atoms, in particular, are known to enhance metabolic stability and binding affinity, which are key factors in drug design.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their favorable pharmacokinetic profiles. Studies have shown that fluorine atoms can modulate the lipophilicity and polarizability of molecules, thereby influencing their absorption, distribution, metabolism, and excretion (ADME) properties. 3,3-difluoro-2-4-(propan-2-yl)phenylpropan-1-amine exemplifies this trend, as its fluorinated structure suggests potential advantages in drug-like characteristics.

One of the most compelling aspects of 3,3-difluoro-2-4-(propan-2-yl)phenylpropan-1-amine is its potential as a building block for more complex drug candidates. Researchers have leveraged similar molecular scaffolds to develop inhibitors targeting various disease pathways. For instance, studies have explored the use of fluorinated phenylpropanamines in the design of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The unique electronic properties of the fluorine substituents allow for precise tuning of binding interactions with protein targets.

The synthesis of 3,3-difluoro-2-4-(propan-2-yl)phenylpropan-1-amine presents both challenges and opportunities. The introduction of fluorine atoms often requires specialized synthetic methodologies to ensure high yield and purity. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the desired carbon-fluorine bonds efficiently. Additionally, the presence of the propyl group provides a handle for further functionalization, enabling the creation of derivatives with tailored biological activities.

Recent advancements in computational chemistry have further enhanced the understanding of 3,3-difluoro-2-4-(propan-2-y l)phenylpropan -1 -amine's reactivity and interactions. Molecular modeling studies have predicted its binding modes to various biological targets, providing insights into potential therapeutic applications. These computational approaches complement experimental efforts by allowing rapid screening of virtual libraries and optimization of lead compounds.

The pharmacological potential of 3,3-difluoro -2 -4 -( propan -2 - yl ) phen ylprop an -1 - am ine has not been fully elucidated but is an area of active investigation. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to neurological disorders. The combination of structural features such as the fluorinated phenyl ring and the amine moiety positions it as a versatile candidate for further exploration in drug discovery.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 3 , 3 - dif luoro - 2 - 4 -( pro pan - 2 - yl ) phen ylprop an -1 - am ine will play an increasingly important role in developing next-generation medications. The ability to modify their structure while maintaining favorable pharmacological properties makes them valuable tools for medicinal chemists striving to improve patient outcomes.

In conclusion, 3 , 3 - dif luoro - 2 - 4 -( pro pan - 2 - yl ) phen ylprop an -1 - am ine (CAS No . 22289 27 -54 -4) represents a significant advancement in pharmaceutical research . Its unique structural features , coupled with promising preliminary findings , position it as a compound worthy of further investigation . As our understanding of its biological activities grows , so too will its potential applications in treating a wide range of diseases .